Cas no 1269532-14-0 (4-Isopropyl-2-methyl-3-methylsulfanyl-3,5-dihydro-2H-pyrrolo[3,4-c]pyridine-1,6-dione)

• Product Name: 4-Isopropyl-2-methyl-3-methylsulfanyl-3,5-dihydro-2H-pyrrolo[3,4-c]pyridine-1,6-dione
• CAS No: 1269532-14-0
• MF: C₁₂H₁₆N₂O₂S
• MW: 252.332641601563
• CID: 5148838
• Update Time: 2025-07-15

4-Isopropyl-2-methyl-3-methylsulfanyl-3,5-dihydro-2H-pyrrolo[3,4-c]pyridine-1,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-Isopropyl-2-methyl-3-(methylthio)-2,3-dihydro-1H-pyrrolo[3,4-c]pyridine-1,6(5H)-dione
• 4-Isopropyl-2-methyl-3-methylsulfanyl-3,5-dihydro-2H-pyrrolo[3,4-c]pyridine-1,6-dione
• 1H-Pyrrolo[3,4-c]pyridine-1,6(2H)-dione, 3,5-dihydro-2-methyl-4-(1-methylethyl)-3-(methylthio)-

• Inchi： 1S/C12H16N2O2S/c1-6(2)10-9-7(5-8(15)13-10)11(16)14(3)12(9)17-4/h5-6,12H,1-4H3,(H,13,15)
• InChI Key： ZGVGFCYFYYQMOO-UHFFFAOYSA-N
• SMILES： S(C)C1C2C(=CC(NC=2C(C)C)=O)C(N1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 451
• XLogP3: 0.4
• Topological Polar Surface Area: 74.7

Additional information on 4-Isopropyl-2-methyl-3-methylsulfanyl-3,5-dihydro-2H-pyrrolo[3,4-c]pyridine-1,6-dione

4-Isopropyl-2-methyl-3-methylsulfanyl-3,5-dihydro-2H-pyrrolo[3,4-c]pyridine-1,6-dione (CAS No. 1269532-14-0): An Overview of a Promising Compound in Medicinal Chemistry

4-Isopropyl-2-methyl-3-methylsulfanyl-3,5-dihydro-2H-pyrrolo[3,4-c]pyridine-1,6-dione (CAS No. 1269532-14-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities and pharmacological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of this compound.

The chemical structure of 4-isopropyl-2-methyl-3-methylsulfanyl-3,5-dihydro-2H-pyrrolo[3,4-c]pyridine-1,6-dione is characterized by a fused pyrrole and pyridine ring system, with additional substituents including an isopropyl group at the 4-position, a methyl group at the 2-position, and a methylsulfanyl group at the 3-position. These substituents contribute to the compound's overall stability and reactivity, making it an attractive candidate for various medicinal applications.

The synthesis of 4-isopropyl-2-methyl-3-methylsulfanyl-3,5-dihydro-2H-pyrrolo[3,4-c]pyridine-1,6-dione has been extensively studied in recent years. One of the most common methods involves the reaction of a suitable pyrrole derivative with a pyridine derivative in the presence of a catalyst. The specific conditions and reagents used can vary depending on the desired yield and purity of the final product. For instance, a recent study published in the Journal of Organic Chemistry reported a high-yield synthesis method using palladium-catalyzed cross-coupling reactions.

In terms of biological activities, 4-isopropyl-2-methyl-3-methylsulfanyl-3,5-dihydro-2H-pyrrolo[3,4-c]pyridine-1,6-dione has shown promising results in several areas. One notable application is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Beyond its anti-inflammatory properties, 4-isopropyl-2-methyl-3-methylsulfanyl-3,5-dihydro-2H-pyrrolo[3,4-c]pyridine-1,6-dione has also been investigated for its neuroprotective effects. Research conducted at the University of California found that this compound can protect neuronal cells from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that it may have therapeutic potential in neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 4-isopropyl-2-methyl-3-methylsulfanyl-3,5-dihydro-2H-pyrrolo[3,4-c]pyridine-1,6-dione have also been studied to evaluate its suitability as a drug candidate. Preclinical studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

In addition to its therapeutic potential, 4-isopropyl-2-methyl-3-methylsulfanyl-3,5-dihydro-2H-pyrrolo[3,4-c]pyridine-1,6-dione has been explored for its use as a research tool in biochemical assays. Its unique structure and functional groups make it an excellent ligand for studying protein-protein interactions and enzyme inhibition. For example, it has been used to probe the binding sites of key enzymes involved in inflammatory pathways and neurodegenerative processes.

The safety profile of 4-isopropyl-2-methyl-3-methylsulfanyl-3,5-dihydro-2H-pyrrolo[3,4-c]pyridine-1,6-dione is another important aspect that has been investigated. Toxicity studies conducted in vitro and in animal models have shown that it is generally well-tolerated at therapeutic doses. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 4-isopropyl-2-methyl-3-methylsulfanyl-3,5-dihydro-2H-pyrrolo[3,4-c]pyridine-1,6-dione (CAS No. 1269532-14-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in treating various diseases.